Cas no 496011-77-9 ((2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 496011-77-9
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 5789096
• PubChem ID: 5906373
• Update Time: 2025-07-11

(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• HY-146362
• AKOS001448939
• F1425-0063
• SR-01000908749-1
• 496011-77-9
• Z57239193
• (E)-2-(benzo[d]oxazol-2-yl)-3-(p-tolyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• (2E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• AP-906/41650241
• STK876601
• AKOS002178443
• 2454175-89-2
• CS-0498476
• SR-01000908749
• (E)-2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 2-(1,3-benzoxazol-2-yl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
• 2-Propen-1-one, 2-(2-benzoxazolyl)-3-(4-methylphenyl)-1-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C26H23NO5/c1-16-9-11-17(12-10-16)13-19(26-27-20-7-5-6-8-21(20)32-26)24(28)18-14-22(29-2)25(31-4)23(15-18)30-3/h5-15H,1-4H3/b19-13-
• InChI Key： XGLXGSZNGFDZKV-UYRXBGFRSA-N
• SMILES： O1C2C=CC=CC=2N=C1/C(=C\C1C=CC(C)=CC=1)/C(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 429.15762283g/mol
• Monoisotopic Mass: 429.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 613.5±65.0 °C(Predicted)
• pka: 0.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones